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Compound of Interest

Compound Name: Dinotefuran-d3

Cat. No.: B15616093 Get Quote

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals working with Dinotefuran-d3. Adherence to

these procedures is critical for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Toxicology
Dinotefuran-d3 is a deuterated analog of Dinotefuran, a neonicotinoid insecticide. While the

deuteration is unlikely to alter its primary toxicological properties, it should be handled with the

same precautions as the parent compound. Dinotefuran is harmful if swallowed and is

classified as toxic to aquatic life with long-lasting effects[1][2].

Summary of Toxicological Data:
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Metric Value Species Route Reference

Acute Oral LD50 >2000 mg/kg Rat Oral [2]

Acute Dermal

LD50
>2000 mg/kg Rat Dermal [2]

Acute Inhalation

LC50
>2.94 mg/L Rat Inhalation [2]

Eye Irritation Mild Irritation Rabbit - [2]

Skin Irritation Slight Irritant Rabbit - [2]

Skin

Sensitization
Not a sensitizer Guinea Pig - [2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to prevent dermal, ocular, and respiratory

exposure. The following table outlines the required PPE for handling Dinotefuran-d3.
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Body Part Required PPE Material/Standard Rationale

Hands
Chemical-resistant

gloves

Nitrile or butyl rubber.

Never use cotton,

leather, or canvas

gloves[3].

Prevents dermal

absorption, which is a

primary route of

exposure[3][4].

Eyes

Safety glasses with

side shields or

chemical safety

goggles

ANSI Z87.1 or EN 166

compliant[5][6].

Protects against

splashes and airborne

particles.

Body

Laboratory coat or

chemical-resistant

coveralls

Woven

cotton/polyester or

non-woven fabrics like

Tyvek®[4][7].

Prevents

contamination of

personal clothing.

Respiratory

NIOSH-approved

respirator with

appropriate cartridges

(e.g., OV/AG/P99 or

ABEK-P2)

Required when

handling the powder

outside of a fume

hood or if dust

formation is likely[5].

Prevents inhalation of

airborne particles.

Feet Closed-toe shoes
Leather or other

durable material.

Protects feet from

spills.

Safe Handling and Operational Plan
3.1. Engineering Controls:

Ventilation: Always handle solid Dinotefuran-d3 in a certified chemical fume hood to

minimize inhalation exposure[5].

Static Control: Take precautionary measures against static discharge when handling the

powder to prevent dust explosions[1][8]. Use explosion-proof electrical equipment where

necessary[8].

3.2. Procedural Workflow for Handling:
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The following diagram outlines the standard operating procedure for the safe handling of

Dinotefuran-d3, from preparation to disposal.

Preparation

Handling & Experimentation

Cleanup & Disposal

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh Dinotefuran-d3

Dissolve in Appropriate Solvent

Conduct Experiment

Proceed to Experiment

Transfer Solutions

Decontaminate Glassware & Surfaces

Proceed to Cleanup

Dispose of Liquid Waste Dispose of Solid Waste

Doff and Dispose of PPE
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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